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Compound of Interest |

Compound Name: AS-605240
CAS No.: 648450-29-7; 648450-29-7
Cat. No.: B2457359
. J

Executive Safety Assessment

Compound Profile: AS-605240 is a potent, ATP-competitive inhibitor of the PI3K

isoform. In drug development contexts, it is classified as a High-Potency Active Pharmaceutical
Ingredient (HPAPI).

The Silent Hazard: While the solid powder presents an inhalation risk, the most insidious
danger in the laboratory arises when AS-605240 is solubilized in Dimethyl Sulfoxide (DMSO).
DMSO is a bipolar aprotic solvent that permeates biological membranes (skin) rapidly. If AS-
605240 is dissolved in DMSO, the solvent acts as a "Trojan Horse," carrying the inhibitor
directly into your systemic circulation, bypassing the skin's natural barrier function.

Core Hazard Classifications (GHS):
o H361: Suspected of damaging fertility or the unborn child (Class effect of PI3K inhibitors).

e H373: May cause damage to organs (Liver/Gastrointestinal) through prolonged or repeated
exposure.

o H301: Toxic if swallowed (Assumption of high potency).

The PPE Protocol: Engineering Your Defense
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Standard "lab coat and gloves" are insufficient without material verification. You must select
PPE based on the state of matter.

A. Hand Protection (The Critical Barrier)

Scientific Rationale: Latex gloves are permeable to organic solvents and should never be used
with DMSO stocks. Standard disposable nitrile gloves (4 mil) provide splash protection but
have a "breakthrough time" of <5 minutes against pure DMSO.

Glove Material DMSO Resistance Tactile Sensitivity Recommendation

DO NOT USE. Rapid

Latex Poor High )
permeation.

Double Glove
_ . , ) . Required. Change
Std. Nitrile (4 mil) Fair (<5 min) High ) ]
immediately upon

splash.

Mandatory for large
Butyl Rubber Excellent (>480 min) Low volume spills (>100
mL).

Best for spill cleanup;
Silver Shield® Excellent Low wear under nitrile for

grip.

The "Double-Glove" Protocol (Self-Validating System):
 Inner Layer: Brightly colored nitrile (e.g., Orange/Blue).
o Outer Layer: Standard white/purple nitrile.

 Validation: If the outer glove is compromised, the bright inner color provides immediate visual
contrast, signaling a breach.

o Change Frequency: Replace outer gloves every 60 minutes of active handling, or
immediately if a splash occurs.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2457359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

B. Respiratory Protection[1][2][3][4][5]

o Primary Control: All handling of dry powder must occur within a certified Chemical Fume
Hood or Biological Safety Cabinet (Class Il, Type B2 - total exhaust).

o Secondary Control (Spills/Maintenance): If hood containment is breached, use a P100/N95
Particulate Respirator. Surgical masks provide zero protection against chemical aerosols.

C. Ocular & Body Protection[1][2][6][7]

o Eyes: Chemical splash goggles (indirect venting) are superior to safety glasses when
handling DMSO solutions.

o Body: Tyvek® sleeves or a fluid-resistant lab coat (buttoned to the neck) prevents absorption
through forearms resting on the biosafety cabinet sash.

Operational Workflows
Visualization: PPE Decision Logic

This decision matrix dictates your safety posture based on the physical state of the compound.
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Start: Handling AS-605240

Physical State?

Dosing/Dilution

Solid Powder DMSO Solution
(High Inhalation Risk) (High Absorption Risk)

Engineering Control: Engineering Control:
Chemical Fume Hood Biosafety Cabinet or Hood
(Mandatory) (Splash Containment)
PPE: PPE:
Double Nitrile Gloves Double Nitrile (Change on Splash)
+ N95 (if outside hood) OR Butyl Rubber

Click to download full resolution via product page

Figure 1: Decision logic for selecting PPE based on the physical state of AS-605240.

Protocol A: Solubilization (Powder to Liquid)

Objective: Dissolve AS-605240 in DMSO (typically to 10-50 mM) without aerosolizing the
powder.

o Preparation: Place the sealed vial of AS-605240 inside the fume hood. Allow it to equilibrate
to room temperature to prevent condensation.

 Static Control: Use an anti-static gun on the vial if the powder appears "fly-away."

o Addition: Add DMSO slowly down the side of the vial wall. Do not squirt directly onto the
powder (risks puffing).
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» Vortexing: Cap tightly. Vortex inside the hood.

 Validation: Invert the vial. Check for undissolved crystals. If clear, wipe the exterior of the vial
with a Kimwipe soaked in 10% bleach (to degrade trace residue) before removing from the
hood.

Protocol B: Spill Response (Bioactive)

Scenario: You have dropped a 10 mL vial of 10 mM AS-605240 in DMSO on the floor.

Isolate: Alert nearby personnel. "Bioactive Spill - Do Not Enter."

e PPE Upgrade: Don Silver Shield® or Butyl gloves over your nitrile gloves. Put on shoe
covers.

» Contain: Place absorbent pads over the spill (do not wipe yet).

o Deactivate: Pour 10% Bleach (Sodium Hypochlorite) or a specific solvent deactivator gently
over the pads. Allow to sit for 15 minutes. Note: Bleach oxidizes the compound, reducing
bioactivity.

o Clean: Scoop up pads into a hazardous waste bag. Scrub the area with soap and water
(DMSO is water-soluble).

Waste Disposal & Deactivation

Do not pour down the drain. AS-605240 is an environmental toxin.[1][2]

Waste Stream Item Description Disposal Method
) Contaminated gloves, pipette High-Temperature Incineration
Solid Waste ) )
tips, tubes (Red Bag/Biohazard)

Chemical Waste Stream
DMSO stocks, cell culture

Liquid Waste ) (Label: "Toxic Organic - PI3K
media
Inhibitor")
o Sharps Container
Sharps Needles used for injection

(Incineration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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